Cas no 42754-61-0 (1H-Pyrazole-4-carbonitrile,3-amino-5-phenyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile,3-amino-5-phenyl-
• CAS No: 42754-61-0
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 325213
• PubChem ID: 11229173
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile,3-amino-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,3-amino-5-phenyl-
• 3-amino-5-phenyl-1H-pyrazole-4-carbonitrile
• 3-Phenyl-4-cyan-5-amino-isoxazol
• 4-Isoxazolecarbonitrile,5-amino-3-phenyl
• 5-Amino-3-phenyl-1H-pyrazole-4-carbonitrile
• 5-Amino-3-phenyl-4-cyan-isoxazol
• 5-AMINO-3-PHENYL-ISOXAZOLE-4-CARBONITRILE
• 5-Amino-3-phenylpyrazol-4-carbonitrile
• 5-Amino-3-phenyl-pyrazolo-4-nitril
• 5-amino-4-cyano-3-phenyl-1H-pyrazole
• 5-amino-4-cyano-3-phenylisoxazole
• 5-amino-4-cyano-3-phenylpyrazole
• 42754-61-0
• SR-01000416744
• D87043
• AKOS022231409
• 5-amino-3-phenyl-1h pyrazole-4-carbonitrile
• 3-amino-4-cyano-5-phenylpyrazole
• FT-0745277
• F77973
• AKOS006228253
• SCHEMBL2645516
• SR-01000416744-1

• Inchi： 1S/C10H8N4/c11-6-8-9(13-14-10(8)12)7-4-2-1-3-5-7/h1-5H,(H3,12,13,14)
• InChI Key： PGZXQQILVKKFAU-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(N)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.07500
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.49000
• LogP: 2.11178